Cas no 120259-94-1 (5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-)
120259-94-1 structure
Product Name:5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-
CAS No:120259-94-1
MF:C40H32N2
MW:540.695489883423
CID:139462
PubChem ID:53445416
Update Time:2025-04-19
5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-
- 1-[4-[4-(2,3-dihydro-1H-benzo[d][1]benzazepin-1-yl)phenyl]phenyl]-2,3-dihydro-1H-benzo[d][1]benzazepine
- 4,4'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
- IDB
- 5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro
- 1,1'-([1,1'-Biphenyl]-4,4'-diyl)bis(2,3-dihydro-1H-dibenzo[b,d]azepine)
- 120259-94-1
- DTXSID50703115
- 4,4/'-BIS(DIHYDRO-DIBENZAZEPIN-1-YL)BIPHENYL
- SCHEMBL359375
-
- Inchi: 1S/C40H32N2/c1-3-9-33-29(7-1)23-25-41-37-13-5-11-35(39(33)37)31-19-15-27(16-20-31)28-17-21-32(22-18-28)36-12-6-14-38-40(36)34-10-4-2-8-30(34)24-26-42-38/h1-4,7-10,13-26,35-36H,5-6,11-12H2
- InChI Key: IHTMMGPYVSWTJF-UHFFFAOYSA-N
- SMILES: N1=CC=C2C=CC=CC2=C2C1=CCCC2C1C=CC(=CC=1)C1C=CC(=CC=1)C1C2=C3C=CC=CC3=CC=NC2=CCC1
Computed Properties
- Exact Mass: 540.25700
- Monoisotopic Mass: 540.256549029g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 42
- Rotatable Bond Count: 3
- Complexity: 1380
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 24.7Ų
Experimental Properties
- Melting Point: 299°C
- PSA: 24.06000
- LogP: 10.64800
5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
120259-94-1 (5H-Dibenz[b,f]azepine,5,5'-[1,1'-biphenyl]-4,4'-diylbis[10,11-dihydro-) Related Products
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